Cas no 1821457-35-5 (6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one)
6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-[3-(Dimethylamino)prop-2-enoyl]-4-ethyl-7-hydroxy-8-methylchromen-2-one
- 6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one
-
- MDL: MFCD09850104
- Inchi: 1S/C17H19NO4/c1-5-11-8-15(20)22-17-10(2)16(21)13(9-12(11)17)14(19)6-7-18(3)4/h6-9,21H,5H2,1-4H3
- InChI Key: SWPVQWUMQJYFQX-UHFFFAOYSA-N
- SMILES: O1C(C=C(CC)C2C=C(C(C=CN(C)C)=O)C(=C(C)C1=2)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 509
- Topological Polar Surface Area: 66.8
6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417088-500 mg |
6-[3-(Dimethylamino)acryloyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 500MG |
€165.80 | 2023-02-19 | ||
| abcr | AB417088-1 g |
6-[3-(Dimethylamino)acryloyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 1 g |
€197.30 | 2023-07-19 | ||
| TRC | D135910-500mg |
6-[3-(Dimethylamino)acryloyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 500mg |
$ 235.00 | 2022-06-05 | ||
| TRC | D135910-1000mg |
6-[3-(Dimethylamino)acryloyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 1g |
$ 390.00 | 2022-06-05 | ||
| TRC | D135910-2000mg |
6-[3-(Dimethylamino)acryloyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 2g |
$ 615.00 | 2022-06-05 | ||
| Enamine | EN300-303120-0.05g |
6-[3-(dimethylamino)prop-2-enoyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 0.05g |
$216.0 | 2023-09-06 | ||
| Enamine | EN300-303120-0.1g |
6-[3-(dimethylamino)prop-2-enoyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 0.1g |
$322.0 | 2023-09-06 | ||
| Enamine | EN300-303120-0.25g |
6-[3-(dimethylamino)prop-2-enoyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 0.25g |
$459.0 | 2023-09-06 | ||
| Enamine | EN300-303120-0.5g |
6-[3-(dimethylamino)prop-2-enoyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 0.5g |
$723.0 | 2023-09-06 | ||
| Enamine | EN300-303120-1.0g |
6-[3-(dimethylamino)prop-2-enoyl]-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one |
1821457-35-5 | 1g |
$0.0 | 2023-06-07 |
6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one
Comprehensive Guide to 6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 1821457-35-5): Properties, Applications, and Innovations
6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 1821457-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This chromen-2-one derivative, characterized by its unique dimethylamino acryloyl and hydroxy-methyl functional groups, exhibits promising properties for applications in drug discovery, fluorescent probes, and advanced material synthesis. With the growing demand for bioactive heterocyclic compounds, this molecule stands out due to its structural versatility and potential therapeutic relevance.
The compound belongs to the coumarin family, a class of oxygen-containing heterocycles known for their broad biological activities. Researchers are particularly interested in its electron-rich π-conjugated system, which enables applications in optical materials and molecular sensors. Recent studies highlight its potential as a fluorescence marker for bioimaging, aligning with the trending focus on non-invasive diagnostic tools in healthcare. The ethyl and methyl substituents at positions 4 and 8, respectively, contribute to its enhanced stability and solubility in organic solvents, making it a candidate for drug formulation and polymer chemistry.
In pharmaceutical research, 6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one is being explored for its anti-inflammatory and antioxidant properties. The 7-hydroxy group is critical for hydrogen bonding interactions, which may enhance its binding affinity to biological targets. This aligns with current industry trends toward multi-target therapeutics and natural product-inspired drug design. Additionally, its chromophore properties make it valuable for developing photoactive materials, a hot topic in renewable energy and smart material innovation.
From a synthetic chemistry perspective, the compound’s dimethylamino acryloyl moiety offers reactivity for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for high-throughput screening in drug discovery, where structural diversity is key to identifying lead compounds. The compound’s fluorescence quantum yield and Stokes shift are also under investigation for bioimaging applications, addressing the rising demand for precision medicine tools.
Market dynamics indicate increasing interest in functionalized coumarins, driven by their applications in photonics, agrochemicals, and cosmeceuticals. As sustainability becomes a priority, researchers are exploring green synthesis routes for such compounds, reducing reliance on hazardous reagents. The 6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one exemplifies this shift, with recent publications highlighting catalyst-free reactions and microwave-assisted synthesis methods to improve efficiency.
In conclusion, 6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 1821457-35-5) represents a versatile scaffold with multidisciplinary applications. Its combination of photophysical properties, bioactivity, and structural modifiability positions it as a valuable asset in modern chemistry and life sciences. As research progresses, this compound is poised to contribute to breakthroughs in therapeutics, material science, and diagnostic technologies, reflecting the convergence of innovation and industrial demand.
1821457-35-5 (6-3-(Dimethylamino)acryloyl-4-ethyl-7-hydroxy-8-methyl-2H-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)